Cas no 168423-06-1 (Hydrazinecarboxamide,2-(2-hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)-)

• Product Name: Hydrazinecarboxamide,2-(2-hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)-
• CAS No: 168423-06-1
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 166177
• PubChem ID: 127945
• Update Time: 2025-04-19

Hydrazinecarboxamide,2-(2-hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)- Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-1,4-naphthoquinone monosemicarbazone
• Hydrazinecarboxamide,2-(2-hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)-
• (2Z)-2-(4-hydroxy-3-methyl-2-oxonaphthalen-1(2H)-ylidene)hydrazinecarboxamide
• 2-(2-Hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)hydrazinecarboxamide
• 2-Hmnqs
• 168423-06-1
• Hydrazinecarboxamide, 2-(2-hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)-
• (2,4-dihydroxy-3-methylnaphthalen-1-yl)iminourea
• SCHEMBL3272923

• Inchi： 1S/C12H11N3O3/c1-6-10(16)8-5-3-2-4-7(8)9(11(6)17)14-15-12(13)18/h2-5,16-17H,1H3,(H2,13,18)/b15-14+
• InChI Key： NDFUSRDXCXNGNV-CCEZHUSRSA-N
• SMILES： OC1=C(C)C(=C(C2C=CC=CC=21)/N=N/C(N)=O)O

Computed Properties

• Exact Mass: 245.08000
• Monoisotopic Mass: 245.080041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 2.3

Experimental Properties

• Density: 1.477
• Refractive Index: 1.686
• PSA: 104.78000
• LogP: 2.17850